Cas no 657425-07-5 (4-chloro-2-ethynyl-1-fluorobenzene)

• Product Name: 4-chloro-2-ethynyl-1-fluorobenzene
• CAS No: 657425-07-5
• MF: C₈H₄ClF
• MW: 154.568764686584
• MDL: MFCD11618082
• CID: 1700533
• PubChem ID: 50998796
• Update Time: 2025-04-21

4-chloro-2-ethynyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-ethynyl-1-fluoro-
• 4-chloro-2-ethynyl-1-fluorobenzene
• EN300-1982308
• A1-58876
• 5-Chloro-2-fluorophenylacetylene
• OYSKEHSKFRAUIK-UHFFFAOYSA-N
• 4-Chloro-2-ethynyl-1-fluoro-benzene
• DB-128883
• MFCD11618082
• 657425-07-5
• SCHEMBL1544963
• AKOS012333113

• MDL： MFCD11618082
• Inchi： 1S/C8H4ClF/c1-2-6-5-7(9)3-4-8(6)10/h1,3-5H
• InChI Key： OYSKEHSKFRAUIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#C)=C1)F

Computed Properties

• Exact Mass: 153.99862
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes